Cas no 2172041-79-9 (3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)methylpentanoic acid)
3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)methylpentanoic acid
- 3-[({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)methyl]pentanoic acid
- 2172041-79-9
- EN300-1549527
-
- Inchi: 1S/C27H32N2O6/c1-2-17(13-24(30)31)14-28-26(32)25-18(11-12-34-25)15-29-27(33)35-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23,25H,2,11-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
- InChI Key: DSNZEEWWWRQNBO-UHFFFAOYSA-N
- SMILES: O1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1C(NCC(CC(=O)O)CC)=O
Computed Properties
- Exact Mass: 480.22603674g/mol
- Monoisotopic Mass: 480.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 723
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 114Ų
3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1549527-0.05g |
3-[({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)methyl]pentanoic acid |
2172041-79-9 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1549527-0.1g |
3-[({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)methyl]pentanoic acid |
2172041-79-9 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1549527-0.25g |
3-[({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)methyl]pentanoic acid |
2172041-79-9 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1549527-0.5g |
3-[({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)methyl]pentanoic acid |
2172041-79-9 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1549527-1.0g |
3-[({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)methyl]pentanoic acid |
2172041-79-9 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1549527-2.5g |
3-[({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)methyl]pentanoic acid |
2172041-79-9 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1549527-5.0g |
3-[({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)methyl]pentanoic acid |
2172041-79-9 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1549527-10.0g |
3-[({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)methyl]pentanoic acid |
2172041-79-9 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1549527-50mg |
3-[({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)methyl]pentanoic acid |
2172041-79-9 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1549527-100mg |
3-[({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)methyl]pentanoic acid |
2172041-79-9 | 100mg |
$2963.0 | 2023-09-25 |
3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)methylpentanoic acid Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)methylpentanoic acid
3-{[3-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}methyl]oxolan-2-yl}formamido)methylpentanoic Acid
The compound with CAS No. 2172041-79-9, known as 3-{[3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}methyl}oxolan-2-yl}formamido}methylpentanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and biochemistry. This compound has been the subject of extensive research due to its unique structural features and functional groups, which make it highly versatile in applications ranging from drug delivery systems to advanced materials science.
Recent studies have highlighted the importance of the fluorenylmethoxycarbonyl (Fmoc) group in this molecule. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound suggests its potential role in controlling the reactivity and stability of the molecule during chemical reactions. Researchers have demonstrated that the Fmoc group can significantly influence the solubility and bioavailability of compounds, making it a valuable component in drug design.
The oxolane ring (also known as tetrahydrofuran) in the structure adds another layer of complexity to this compound. Oxolane rings are often used in organic synthesis to facilitate ring-opening reactions, which can lead to the formation of diverse molecular architectures. In this case, the oxolane ring is substituted with an amino group and a formamido group, creating a highly functionalized molecule capable of participating in multiple types of chemical transformations.
The presence of the pentanoic acid moiety at the end of the molecule introduces carboxylic acid functionality, which is crucial for various biological interactions. Carboxylic acids are known for their ability to form hydrogen bonds, making them important in bioavailability and pharmacokinetics. This feature has led researchers to explore the use of this compound as a precursor for peptide-based drugs or as a component in self-assembling materials.
In terms of synthesis, this compound represents a challenging yet rewarding target for organic chemists. The construction of such a complex molecule requires precise control over stereochemistry and reaction conditions. Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to similar compounds, potentially paving the way for large-scale production of this molecule if its applications prove promising.
The application potential of this compound extends beyond traditional chemistry into biotechnology and nanotechnology. For instance, its unique structure could serve as a scaffold for creating nanoparticles with tailored properties for drug delivery or imaging agents. Additionally, the compound's ability to form supramolecular assemblies has been explored in recent studies, suggesting its role in creating advanced materials with stimuli-responsive behaviors.
In conclusion, 3-{[3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}methyl}oxolan-2-yl}formamido}methylpentanoic acid strong>, with CAS No. 2172041-79-9, stands out as a multifaceted compound with immense potential across various scientific disciplines. Its intricate structure and functional groups make it a valuable tool for researchers aiming to push the boundaries of chemical synthesis and application development.
2172041-79-9 (3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)